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Compound of Interest

Compound Name: 3-Octanamine

Cat. No.: B1615500

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for chemical compounds is paramount. This
in-depth technical guide provides critical information on the safe use of 3-Octanamine, a
valuable building block in organic synthesis.

This document outlines the known physical and chemical properties, potential hazards,
recommended handling procedures, and emergency responses associated with 3-
Octanamine. All quantitative data has been summarized in structured tables for ease of
reference, and key procedural workflows are visualized to ensure clarity and promote a culture
of safety in the laboratory.

Core Safety and Physical Properties

A foundational aspect of safe chemical handling is a thorough understanding of its physical and
chemical properties. This data informs proper storage, handling, and emergency response
procedures.
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Property

Value

Molecular Formula

CsH1oN

Molecular Weight 129.24 g/mol [1][2]

CAS Number 24552-04-3[1][2]

Boiling Point 161-163 °CJ3]

Density 0.784+0.06 g/cm3 (Predicted)[3]
pKa 11.00+0.35 (Predicted)[3]

LogP 3.00430[2]

PSA (Polar Surface Area) 26.02000[2]

Hazard Identification and Classification

3-Octanamine is classified as a hazardous substance. The following table summarizes its

hazard statements according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS). It is crucial to be aware of these hazards before commencing

any work with this compound.

Hazard Class

Hazard Statement

Flammable Liquids

Flammable liquid and vapor.[4]

Acute Toxicity, Oral

Harmful if swallowed.[4]

Acute Toxicity, Dermal

Harmful in contact with skin.[5]

Acute Toxicity, Inhalation

Harmful if inhaled.[5]

Skin Corrosion/Irritation

Causes severe skin burns and eye damage.[4]

[5]

Serious Eye Damage/Irritation

Causes serious eye damage.[4][5]

Hazardous to the Aquatic Environment

Harmful to aquatic life with long lasting effects.

[4]
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Note: This table is a compilation of hazards associated with octylamines. Specific GHS
classification for 3-Octanamine may vary by supplier.

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Adherence to strict experimental protocols is essential to mitigate the risks associated with 3-
Octanamine. The following represents a standard workflow for its safe handling in a laboratory
setting.

Click to download full resolution via product page

A standard workflow for the safe handling of 3-Octanamine.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Octanamine:
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PPE Category

Specification

Eye Protection

Chemical safety goggles and a full face shield.

[4] Contact lenses should not be worn.[4]

Hand Protection

Chemically resistant gloves (e.g., elbow-length
PVC gloves).[4] Gloves must be inspected prior

to use.

Skin and Body Protection

A chemically resistant lab coat, long trousers,
and closed-toe shoes. For larger quantities,

consider a chemical-resistant apron or suit.[4]

Respiratory Protection

Work should be conducted in a certified
chemical fume hood.[6] If there is a risk of
inhalation, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors should
be used.[4][7]

Emergency Procedures

In the event of an emergency, a swift and informed response is critical. The following flowchart

outlines the appropriate actions to take in case of exposure or a spill.
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(Personal Exposure)

Evacuate Area Remove Contaminated Clothing

Alert Supervisor Flush Affected Area

Contain Spill Seek Medical Attention

Consult SDS

Click to download full resolution via product page

A flowchart outlining emergency response procedures.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the individual to fresh air.[8] If breathing is
) difficult or has stopped, provide artificial
Inhalation I . . .
respiration and seek immediate medical

attention.[6][7]

Immediately remove all contaminated clothing.
[8] Wash the affected area with copious

Skin Contact amounts of soap and water for at least 15
minutes.[6][7] Seek immediate medical

attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[6][7] Remove contact

lenses if present and easy to do.[7] Seek

immediate medical attention.

) Do NOT induce vomiting.[6][8] Rinse the mouth
Ingestion ) i . ) )
with water.[8] Seek immediate medical attention.

Storage and Disposal

Proper storage and disposal are crucial for maintaining a safe laboratory environment.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents and acids.[9] Keep containers tightly sealed and clearly labeled.

[9]

o Disposal: Dispose of 3-Octanamine and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[6][9] Do not dispose of it down the
drain.[7]

By adhering to the guidelines outlined in this technical guide, researchers can significantly
mitigate the risks associated with the handling and use of 3-Octanamine, ensuring a safer
laboratory environment for all.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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